![molecular formula C11H7BrN4O B4333925 6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol](/img/structure/B4333925.png)
6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
Overview
Description
6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the triazolopyrimidine family and has been found to exhibit unique properties that make it a valuable tool for studying various biological processes. In
Mechanism of Action
The mechanism of action of 6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol involves the inhibition of protein kinases. This compound selectively binds to the ATP-binding site of protein kinases, preventing their activation and subsequent downstream signaling. This inhibition leads to a reduction in cell proliferation and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its inhibition of protein kinases. This compound has been found to selectively inhibit certain protein kinases, leading to a reduction in cell proliferation and the induction of apoptosis in cancer cells. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol in lab experiments include its selectivity for certain protein kinases, its potential application in cancer therapy, and its anti-inflammatory properties. However, there are also limitations to using this compound in lab experiments, such as its relatively low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of 6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol. One potential direction is the development of more potent and selective inhibitors of protein kinases using this compound as a starting point. Additionally, further studies are needed to explore the potential applications of this compound in cancer therapy and the treatment of inflammatory diseases. Finally, the development of more efficient synthesis methods for this compound could lead to its wider use in scientific research.
Scientific Research Applications
6-bromo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol has been found to have potential applications in various scientific research fields. One of the most significant applications of this compound is in the study of protein kinases. It has been shown to selectively inhibit certain protein kinases, making it a valuable tool for studying their functions. Additionally, this compound has been found to have antiproliferative activity against cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
6-bromo-5-phenyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrN4O/c12-8-9(7-4-2-1-3-5-7)15-11-13-6-14-16(11)10(8)17/h1-6H,(H,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQUQRVLYDUSDHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)N3C(=N2)N=CN3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.